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A Comparative Analysis of Chromium-54
Abundance in Different Meteorite Classes

A guide for researchers on the isotopic variations of Chromium-54 in meteorites, detailing the
analytical methodologies and presenting a comparative analysis of its abundance across
various meteorite classifications.

The isotopic composition of elements in meteorites provides a unique window into the early
solar system's formation and evolution. Among these, the abundance of the neutron-rich
isotope Chromium-54 (>*Cr) has emerged as a critical tracer for understanding the
heterogeneous distribution of presolar materials and the genetic relationships between different
meteorite parent bodies.[1][2] Variations in >*Cr are attributed to the uneven dispersal of
presolar grains, likely originating from supernovae, within the protoplanetary disk.[1][3] This
guide offers a comparative analysis of >*Cr abundance across various meteorite classes,
details the sophisticated experimental protocols required for its measurement, and presents the
data in a clear, accessible format for researchers.
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Quantitative Comparison of >4Cr Abundance

The abundance of 34Cr is typically reported as €>*Cr, which represents the deviation in parts
per ten thousand of the >#Cr/>2Cr ratio in a sample relative to a terrestrial standard.[2] This
notation allows for precise comparison of minute isotopic variations between different meteorite
groups. The following table summarizes the mean €>4Cr values for several major meteorite
classes, compiled from multiple studies. It is important to note that some meteorite groups
exhibit significant internal heterogeneity.[2]
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Meteorite Class Sub-Class Mean £54Cr Value Notes
Considered to
represent the bulk

Carbonaceous

) Cl >1.6 solar system

Chondrites ”
composition for many
elements.

CH >1.3

CB >1.3

Exhibits some intra-

CR ~1.1-1.3 _

group heterogeneity.

Genetically linked to

CO chondrites based
CM ~0.8-0.9 N

on Cr and Ti isotopes.

[4]

Shows intra-group

Cv ~0.7-1.1 €34Cr heterogeneities.

(2]
Shares common €>*Cr

CcoO ~0.6-0.9 characteristics with

CM chondrites.[2]
Resolvable €>4Cr
differences from CV

CK ~0.3-0.6 chondrites suggest

distinct parent bodies.

[2]

Lower €>4Cr values

compared to most

Enstatite Chondrites EC ~0.2
carbonaceous
chondrites.
Generally show the
Ordinary Chondrites ocC <0.2 lowest €34Cr values
among chondrites.
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Note: The €34Cr values are approximations based on published data and can vary between
individual meteorites within the same class. The order of decreasing €>4Cr values among
carbonaceous chondrites is generally CIZ2CH>=CB>=CR=CM=CV = CO = CK.[2]

Experimental Protocols for >*Cr Isotopic Analysis

The determination of precise and accurate >#Cr abundances requires meticulous analytical
procedures to isolate chromium from the meteorite matrix and to measure its isotopic ratios
with high precision. The two primary techniques employed are Thermal lonization Mass
Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICPMS).[5][6]

Sample Preparation and Digestion

o Powdering: A representative sample of the meteorite is carefully powdered in a clean
laboratory environment to ensure homogeneity.

» Digestion: The meteorite powder is dissolved using a mixture of strong acids, typically
hydrofluoric (HF) and nitric (HNO3s) acids, often in a high-pressure vessel to ensure complete
dissolution of silicate minerals.

Chemical Separation of Chromium

To avoid isobaric interferences (elements with the same mass as chromium isotopes, such as
>4Fe) during mass spectrometric analysis, chromium must be chemically purified from the
sample matrix.[7] This is typically achieved through a multi-step ion-exchange chromatography
process.[5][8]

o Cation-Exchange Chromatography: The dissolved sample is loaded onto a column
containing a cation-exchange resin (e.g., AG 50W-X8).[5][7] A sequence of acids is used to
elute other elements, while chromium is retained on the resin.

» Anion-Exchange Chromatography (Optional): In some protocols, an additional anion-
exchange step is used to further purify chromium, particularly to remove any remaining iron
and titanium.[8]
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Purity Checks: The purified chromium fraction is analyzed to ensure the absence of
interfering elements before isotopic analysis.

Mass Spectrometric Analysis

Thermal lonization Mass Spectrometry (TIMS): This is the traditional and highly precise
method for chromium isotope analysis.[8] The purified chromium sample is loaded onto a
metal filament. The filament is heated, causing the chromium to ionize. The ions are then
accelerated into a magnetic field that separates them based on their mass-to-charge ratio.
Detectors then measure the intensity of each isotope beam (e.g., >°Cr, 52Cr, 33Cr, 54Cr). TIMS
is highly effective at avoiding isobaric interferences from elements like iron.[8]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICPMS): A more recent
technique that allows for higher sample throughput.[6] The sample solution is introduced into
a high-temperature argon plasma, which ionizes the chromium atoms. The ions are then
passed into a mass spectrometer similar to that used in TIMS. While MC-ICPMS is faster, it
can be more susceptible to isobaric and polyatomic interferences (e.g., argides, oxides),
requiring careful correction procedures.[6]

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the analysis of Chromium-54

abundance in meteorites.
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Workflow for >4Cr analysis in meteorites.
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Logical Relationships in >4Cr Abundance

The variations in €>4Cr among different meteorite classes are not random but follow a pattern
that reflects their formation location and history within the early solar nebula. This can be
visualized as a logical relationship.
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Origin of >4Cr variations in meteorites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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